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Compound of Interest

Compound Name: Trichloroethanol

Cat. No.: B127377

Essential Safety and Handling Guide for
Trichloroethanol

This guide provides immediate and essential safety protocols for laboratory personnel handling
Trichloroethanol. It is intended for researchers, scientists, and drug development
professionals to ensure safe operational procedures and proper disposal.

Hazard Summary

Trichloroethanol is a hazardous chemical that can cause significant health effects. It is
harmful if swallowed, causes skin irritation, and can lead to serious eye damage.[1][2]
Inhalation may cause respiratory tract irritation, and ingestion can lead to gastrointestinal
issues with nausea, vomiting, and diarrhea.[3] The toxicological properties of this substance
have not been fully investigated, warranting a cautious approach to handling.[3]

Personal Protective Equipment (PPE)

The following personal protective equipment is mandatory when handling Trichloroethanol to
minimize exposure risk.

Eye and Face Protection:

Always wear appropriate protective eyeglasses or chemical safety goggles that comply with
OSHA's eye and face protection regulations in 29 CFR 1910.133 or European Standard
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EN166.[3] A face shield may be necessary for splash protection.

Hand Protection:

Wear appropriate chemical-resistant gloves to prevent skin contact.[3] Nitrile and natural rubber
gloves are not recommended for prolonged contact with halogenated solvents. Based on
available data for similar chlorinated hydrocarbons, gloves made of Viton or Polyvinyl Alcohol
(PVA) are preferred. For incidental contact, nitrile gloves may be used, but they should be
changed immediately upon any splash or suspected contact.

. Breakthrough Time .
Glove Material . Recommendation
(Minutes)

] Excellent: Recommended for
Viton > 480
prolonged use.

Excellent: Recommended for
) prolonged use. Note: PVA is
Polyvinyl Alcohol (PVA) > 480
water-soluble and should not

be used in agueous solutions.

Fair: Suitable for short-term
Neoprene 15-30 )
use or splash protection only.

Poor: Not recommended for

direct or prolonged contact.
Nitrile <15 Use for incidental splash

protection only and replace

immediately upon contact.

Natural Rubber (Latex) <15 Poor: Not recommended.

Breakthrough times are estimates and can vary based on glove thickness, manufacturer, and
concentration of the chemical. Always consult the glove manufacturer's specific chemical
resistance data.

Body Protection:
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Wear a lab coat or other protective clothing to prevent skin exposure.[3] When there is a
potential for significant splashing, a chemical-resistant apron or suit should be worn.

Respiratory Protection:

Use Trichloroethanol in a well-ventilated area, preferably within a chemical fume hood.[3] If
engineering controls are not sufficient to maintain airborne concentrations below exposure
limits, a NIOSH/MSHA or European Standard EN 149 approved respirator with an organic
vapor cartridge is required.[3]

Operational Procedures

Receiving and Handling:

Upon receipt, inspect the container for any damage or leaks.

Always handle Trichloroethanol in a well-ventilated area, such as a chemical fume hood.

Avoid contact with eyes, skin, and clothing.[3]

Do not breathe vapors or mists.

Wash hands thoroughly after handling.[3]

Storage:

o Store in a tightly closed container in a cool, dry, and well-ventilated area.[3]
o Keep away from heat, sparks, and open flames.[3]

o Store away from incompatible materials such as strong oxidizing agents, strong acids, and
strong reducing agents.[2]

Emergency Procedures

First Aid:
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e Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[3]

» Skin Contact: Remove contaminated clothing and shoes. Flush skin with plenty of water for
at least 15 minutes. Seek medical attention.[3]

 Inhalation: Move the victim to fresh air immediately. If not breathing, give artificial respiration.
If breathing is difficult, give oxygen. Seek medical attention.[3]

 Ingestion: Do NOT induce vomiting. If the victim is conscious and alert, give 2-4 cupfuls of
milk or water. Never give anything by mouth to an unconscious person. Seek immediate
medical attention.[3]

Spill Response:

In the event of a spill, follow the procedures outlined in the workflow diagram below.
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Trichloroethanol Spill Response Workflow

Assess Spill Size and Risk
(Is it a major spill?)

(Minor Spill)

Spill Managed

Click to download full resolution via product page

Caption: Workflow for handling a Trichloroethanol spill.
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Disposal Plan

All Trichloroethanol waste is considered hazardous waste and must be disposed of following
institutional and regulatory guidelines.

Waste Classification:

Waste trichloroethanol and materials contaminated with it are likely to be classified as
hazardous waste. Based on its properties as a halogenated solvent, it may fall under EPA
hazardous waste codes such as F002.[4] Always confirm the specific waste codes with your
institution's Environmental Health and Safety (EHS) department.

Step-by-Step Disposal Procedure:
¢ Segregation and Collection:

o Collect all liquid trichloroethanol waste in a dedicated, leak-proof, and chemically
compatible container. The container should have a secure screw-top cap.

o Collect all solid waste contaminated with trichloroethanol (e.g., gloves, absorbent pads,
paper towels) in a separate, clearly labeled, and sealed container.

e Labeling:

o Clearly label all waste containers with "Hazardous Waste" and the full chemical name,
"Trichloroethanol."

o Indicate the approximate concentration and any other components in the waste mixture.
o Include the date when the first waste was added to the container.
o Storage of Waste:

o Store waste containers in a designated satellite accumulation area that is at or near the
point of generation.

o Ensure the storage area is well-ventilated and away from sources of ignition.
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o Keep waste containers closed at all times, except when adding waste.

e Arranging for Disposal:
o Contact your institution's EHS department to schedule a pickup for the hazardous waste.
o Do not pour trichloroethanol waste down the drain or dispose of it in regular trash.

o Empty Container Disposal:

o Empty trichloroethanol containers must be triple-rinsed with a suitable solvent (e.g.,
ethanol or acetone).

o The first rinsate must be collected and disposed of as hazardous waste.

o After triple-rinsing, deface the original label on the container before disposing of it
according to your institution's guidelines for non-hazardous laboratory glassware or
plastic.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Glove Selection Chart - Chemical Breakthrough Times | All Safety Products
[allsafetyproducts.com]

2. wku.edu [wku.edu]

3. auckland.ac.nz [auckland.ac.nz]

4. 3 Steps to Identify RCRA Hazardous Wastes | Lion Technology [lion.com]

To cite this document: BenchChem. [Personal protective equipment for handling
Trichloroethanol]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b127377#personal-protective-equipment-for-handling-
trichloroethanol]

© 2025 BenchChem. All rights reserved. 7/8 Tech Support


https://www.benchchem.com/product/b127377?utm_src=pdf-body
https://www.benchchem.com/product/b127377?utm_src=pdf-body
https://www.benchchem.com/product/b127377?utm_src=pdf-custom-synthesis
https://www.allsafetyproducts.com/asp-glove-selection-chart-chemical-break-through-times.html
https://www.allsafetyproducts.com/asp-glove-selection-chart-chemical-break-through-times.html
https://www.wku.edu/ehs/envprograms/hazardouswastecodes.pdf
https://www.auckland.ac.nz/content/dam/uoa/auckland/health-safety-wellbeing/health-safety-topics/safety-in-labs/glove-breakthrough-times.pdf
https://www.lion.com/lion-news/may-2016/rcra-hazardous-waste-id-in-3-steps-trichloroethylene
https://www.benchchem.com/product/b127377#personal-protective-equipment-for-handling-trichloroethanol
https://www.benchchem.com/product/b127377#personal-protective-equipment-for-handling-trichloroethanol
https://www.benchchem.com/product/b127377#personal-protective-equipment-for-handling-trichloroethanol
https://www.benchchem.com/product/b127377#personal-protective-equipment-for-handling-trichloroethanol
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b127377?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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